![molecular formula C16H16ClF3N4O2 B1399297 Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate CAS No. 1374507-23-9](/img/structure/B1399297.png)
Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate
Overview
Description
Synthesis Analysis
The synthesis of this compound may involve a multi-step reaction, including the synthesis and purification steps of multiple intermediate compounds . The specific system varies by manufacturer and patent restrictions . For instance, one of the intermediates could be formed by a Pd-catalyzed coupling reaction .Molecular Structure Analysis
The molecular structure of this compound includes a pyrimidin-4-yl group attached to an amino phenyl group, which is further attached to a carbamate group . The pyrimidin-4-yl group contains a trifluoromethyl group and a chlorine atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound can be complex and may involve multiple steps . For example, one of the intermediates could be formed by a Pd-catalyzed coupling reaction .Physical And Chemical Properties Analysis
This compound is a solid with low solubility . It has structural stability and strong chemical stability . Its predicted density is 1.406±0.06 g/cm3, and its predicted boiling point is 446.2±45.0 °C . The predicted pKa is 13.43±0.70 .Scientific Research Applications
Drug Synthesis
This compound is an important intermediate in drug synthesis . It is used in the development of various pharmaceuticals due to its structural stability and strong chemical stability .
Treatment of Non-Small Cell Lung Cancer
“Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate” is a candidate for an inhaled drug for the treatment of non-small cell lung cancer . It acts on specific receptors on cancer cells, inhibiting tumor growth and metastasis .
Palladium-Catalyzed Synthesis
This compound has been used in palladium-catalyzed synthesis of N-Boc-protected anilines . This process is crucial in the production of various pharmaceuticals and fine chemicals .
Synthesis of Tetrasubstituted Pyrroles
“Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate” has been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . These compounds have a wide range of applications in medicinal chemistry .
Organic Intermediate Compound
This compound is an organic intermediate compound . It is used in the synthesis of various complex organic molecules, including pharmaceuticals and fine chemicals .
Preparation of CO-1686
“Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate” is used in the preparation of CO-1686 , a drug used for the treatment of non-small cell lung cancer .
Mechanism of Action
Target of Action
Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate is an important compound for drug synthesis . It is primarily targeted towards specific receptors on cancer cells .
Mode of Action
This compound acts by inhibiting tumor growth and metastasis . It achieves this by interacting with specific receptors on cancer cells
Biochemical Pathways
It is understood that the compound’s action on specific receptors on cancer cells leads to inhibition of tumor growth and metastasis .
Pharmacokinetics
It is known that the compound has a molecular weight of 38877 , a predicted density of 1.406±0.06 g/cm3 , and a predicted boiling point of 446.2±45.0 °C . These properties may influence its bioavailability.
Result of Action
The primary result of the action of this compound is the inhibition of tumor growth and metastasis in non-small cell lung cancer . This is achieved through its action on specific receptors on cancer cells .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its low solubility and strong chemical stability may affect its distribution and action in the body. , indicating the need for careful handling and usage. In case of accidental exposure or discomfort, medical assistance should be sought immediately .
Safety and Hazards
Since this compound is used in drug development, its safety and toxicity information has not been widely reported . When handling this compound, relevant laboratory and chemical safety regulations and precautions must be observed, such as wearing necessary protective equipment (gloves, glasses, etc.), avoiding inhalation, ingestion, or contact with skin .
properties
IUPAC Name |
tert-butyl N-[3-[[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino]phenyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClF3N4O2/c1-15(2,3)26-14(25)23-10-6-4-5-9(7-10)22-12-11(16(18,19)20)8-21-13(17)24-12/h4-8H,1-3H3,(H,23,25)(H,21,22,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEKSPBMQHCLAEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC(=C1)NC2=NC(=NC=C2C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClF3N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (3-((2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)phenyl)carbamate | |
CAS RN |
1374507-23-9 | |
Record name | tert-butyl 3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-ylamino)phenylcarbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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